Cas no 1805469-66-2 (Ethyl 2,6-bis(trifluoromethyl)-4-iodobenzoate)

• Product Name: Ethyl 2,6-bis(trifluoromethyl)-4-iodobenzoate
• CAS No: 1805469-66-2
• MF: C₁₁H₇F₆IO₂
• MW: 412.06697678566
• CID: 4964812
• Update Time: 2025-10-31

Ethyl 2,6-bis(trifluoromethyl)-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-bis(trifluoromethyl)-4-iodobenzoate

• Inchi： 1S/C11H7F6IO2/c1-2-20-9(19)8-6(10(12,13)14)3-5(18)4-7(8)11(15,16)17/h3-4H,2H2,1H3
• InChI Key： VJXJFSGUMLQNPS-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)C(C(=O)OCC)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 411.93950 g/mol
• Monoisotopic Mass: 411.93950 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 412.07
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2,6-bis(trifluoromethyl)-4-iodobenzoate

Comprehensive Analysis of Ethyl 2,6-bis(trifluoromethyl)-4-iodobenzoate (CAS No. 1805469-66-2)

The compound Ethyl 2,6-bis(trifluoromethyl)-4-iodobenzoate (CAS No. 1805469-66-2) is a highly specialized fluorinated aromatic ester with significant applications in pharmaceutical intermediates and organic synthesis. Its unique structural features, including the presence of trifluoromethyl groups and an iodo substituent, make it a valuable building block for designing advanced molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery, agrochemical development, and material science.

One of the key reasons for the growing demand for Ethyl 2,6-bis(trifluoromethyl)-4-iodobenzoate is its role in cross-coupling reactions, particularly in palladium-catalyzed processes. The iodo group serves as an excellent leaving group, enabling efficient Suzuki-Miyaura and Negishi couplings. These reactions are pivotal in constructing complex biaryl structures, which are common in active pharmaceutical ingredients (APIs). Additionally, the trifluoromethyl groups enhance the compound's lipophilicity and metabolic stability, traits highly sought after in modern medicinal chemistry.

In recent years, the fluorinated compounds market has expanded rapidly, driven by their utility in life sciences and electronics. Searches for terms like "fluorinated benzoates" and "iodoaromatics in synthesis" have surged, reflecting the scientific community's focus on these motifs. Ethyl 2,6-bis(trifluoromethyl)-4-iodobenzoate aligns perfectly with this trend, offering a balance of reactivity and stability. Its compatibility with green chemistry principles, such as atom economy and low toxicity, further boosts its appeal.

From a synthetic perspective, the ester moiety in Ethyl 2,6-bis(trifluoromethyl)-4-iodobenzoate provides versatility. It can be hydrolyzed to the corresponding carboxylic acid or reduced to the benzyl alcohol, enabling diverse downstream modifications. This adaptability is crucial for high-throughput screening and combinatorial chemistry, where rapid access to derivative libraries is essential. Moreover, the compound's crystalline nature facilitates purification and characterization, streamlining process chemistry workflows.

Environmental and regulatory considerations also play a role in the compound's adoption. Unlike some traditional halogenated reagents, Ethyl 2,6-bis(trifluoromethyl)-4-iodobenzoate exhibits favorable degradation profiles, minimizing persistent organic pollutant (POP) risks. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and industrial innovation. As a result, manufacturers are increasingly incorporating it into eco-friendly synthesis protocols.

Looking ahead, the demand for Ethyl 2,6-bis(trifluoromethyl)-4-iodobenzoate is expected to rise, fueled by advancements in precision medicine and catalysis. Its ability to serve as a multifunctional scaffold positions it at the forefront of molecular design. For researchers exploring structure-activity relationships (SAR) or new synthetic methodologies, this compound offers a robust platform for innovation. With ongoing studies highlighting its potential in optoelectronic materials and ligand design, its scientific footprint continues to expand.